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Compound of Interest

1-Methyl-1H-imidazole-5-
Compound Name:
carbonitrile

cat. No.: B1306210

Essential Safety Guide for Handling 1-Methyl-1H-
iImidazole-5-carbonitrile

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with 1-Methyl-1H-imidazole-5-carbonitrile. Adherence to
these procedures is essential for ensuring personal safety and proper chemical management.

Chemical Identifier:

¢ Name: 1-Methyl-1H-imidazole-5-carbonitrile
e CAS No.: 66121-66-2

e Molecular Formula: C5H5N3[1]

Hazard Summary: This substance is classified as having acute toxicity if swallowed, in contact
with skin, or if inhaled.[1] It is crucial to wear appropriate personal protective equipment (PPE)
and follow handling protocols to minimize exposure.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the primary defense against chemical exposure. The
following table summarizes the recommended PPE for handling 1-Methyl-1H-imidazole-5-
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carbonitrile.[1]

PPE Category

Specification

Purpose

Eye Protection

Safety glasses with side-
shields conforming to EN166
or OSHA's 29 CFR 1910.133.

[2]

Protects eyes from splashes
and dust.

Hand Protection

Wear appropriate protective
gloves.[1] Nitrile gloves are
recommended for their
chemical and puncture
resistance.[3][4][5]

Prevents skin contact and

absorption.

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure.[1][2] A lab coat is

the minimum requirement.

Protects skin from accidental

spills and contamination.

Respiratory Protection

For small-scale laboratory use,
a particle-filtering half mask
(EN149:2001) is
recommended.[1] For larger
scale or emergency use, a
particulates filter conforming to
EN 143 is advised.[1]

Prevents inhalation of harmful

dusts and mists.[1]

Procedural Workflow for Safe Handling

The following diagram outlines the step-by-step process for safely handling 1-Methyl-1H-

imidazole-5-carbonitrile from preparation to disposal.
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Caption: Workflow for handling 1-Methyl-1H-imidazole-5-carbonitrile.

First Aid Measures

In the event of exposure, immediate action is critical. The following table provides first aid

guidance.[1]

Exposure Route

First Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, call a physician.[1]

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

Inhalation o o ) o
artificial respiration. Get medical attention if
symptoms occur.[1]

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion POISON CENTER or doctor if you feel unwell.

[1]

Self-Protection of the First Aider: Ensure that medical personnel are aware of the material(s)

involved and take precautions to protect themselves.[1]
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Operational Plans
Handling and Storage

e Handling: Wear all required personal protective equipment. Avoid contact with skin, eyes,
and clothing. Do not breathe dust. Use only in a well-ventilated area, preferably a chemical
fume hood.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Spill and Disposal Plan

o Spills: For small spills, use appropriate tools to clean up the material, place it in a suitable
container for disposal, and decontaminate the area.[6] Avoid generating dust.[6]

» Disposal: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations.[7] Dispose of contents/container to an approved waste
disposal plant.[8]

Hierarchy of Hazard Controls

The most effective way to manage chemical hazards is to follow the hierarchy of controls. The
diagram below illustrates this principle, from most to least effective.
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Caption: Hierarchy of controls for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-methyl-1h-imidazole-5-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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